Cas no 733740-70-0 (trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid structure
733740-70-0 structure
Product name:trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
CAS No:733740-70-0
MF:C14H15IO3
MW:358.171576738358
CID:872089
PubChem ID:24722373

trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • LogP
    • trans-2-[2-(2-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
    • TRANS-2-[2-(2-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
    • trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
    • 733740-70-0
    • MFCD06799088
    • (1R,2S)-2-[2-(2-iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
    • TRANS-2-[2-(2-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
    • DTXSID901154900
    • rel-(1R,2S)-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
    • AKOS016017564
    • FS-6078
    • MDL: MFCD06799088
    • Inchi: InChI=1S/C14H15IO3/c15-12-7-2-1-5-11(12)13(16)8-9-4-3-6-10(9)14(17)18/h1-2,5,7,9-10H,3-4,6,8H2,(H,17,18)/t9-,10+/m0/s1
    • InChI Key: AVVNAOHVFDKTII-VHSXEESVSA-N
    • SMILES: C1=CC=C(C(=C1)C(=O)C[C@@H]2CCC[C@H]2C(=O)O)I

Computed Properties

  • Exact Mass: 358.00700
  • Monoisotopic Mass: 358.00659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4Ų
  • XLogP3: 3.2

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.36490

trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Security Information

trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH17130-5g
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
733740-70-0 >95%
5g
$8355.00 2024-04-19
A2B Chem LLC
AH17130-2g
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
733740-70-0 >95%
2g
$4116.00 2024-04-19
TRC
T086810-50mg
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
733740-70-0
50mg
$ 300.00 2022-06-03
A2B Chem LLC
AH17130-1g
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
733740-70-0 >95%
1g
$2759.00 2024-04-19
TRC
T086810-25mg
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
733740-70-0
25mg
$ 180.00 2022-06-03
Crysdot LLC
CD12038479-1g
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
733740-70-0 95+%
1g
$2101 2024-07-24
Crysdot LLC
CD12038479-5g
trans-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
733740-70-0 95+%
5g
$5717 2024-07-24

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Amadis Chemical Company Limited
(CAS:733740-70-0)trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
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Purity:99%
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